Cas no 2757951-30-5 (1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate)

• Product Name: 1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate
• CAS No: 2757951-30-5
• MF: C₁₄H₁₈O₃S
• MW: 266.355923175812
• CID: 5976611
• PubChem ID: 165871892
• Update Time: 2025-05-20

1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37152606
• 2757951-30-5
• 1-cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate
• 1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H18O3S/c1-11-3-7-13(8-4-11)18(15,16)17-14(9-2-10-14)12-5-6-12/h3-4,7-8,12H,2,5-6,9-10H2,1H3
• InChI Key： XIXJVWOCRUGBDN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1(CCC1)C1CC1

Computed Properties

• Exact Mass: 266.09766561g/mol
• Monoisotopic Mass: 266.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate

1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate

The compound 1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate (CAS No. 2757951-30-5) is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of sulfonates, which are widely used in various industrial and scientific applications due to their stability and reactivity under specific conditions.

Structural Insights: The molecular structure of 1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate comprises a cyclobutane ring fused with a cyclopropane group, attached to a benzene ring substituted with a methyl group at the para position. The sulfonate group (-SO3-) is attached to the benzene ring, providing the compound with its characteristic reactivity and solubility properties.

Synthesis and Applications: Recent studies have highlighted the potential of this compound in the synthesis of advanced materials and pharmaceutical intermediates. Its unique combination of strained rings (cyclopropane and cyclobutane) makes it an attractive candidate for exploring novel reaction mechanisms in organic chemistry. For instance, researchers have demonstrated its utility in the preparation of bioactive molecules through Suzuki-Miyaura coupling reactions, where the sulfonate group acts as an excellent leaving group.

Reactivity and Stability: The reactivity of 1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate is primarily influenced by the strained nature of its cyclopropane and cyclobutane rings. These strained rings impart high ring-opening reactivity under specific conditions, making the compound valuable in processes requiring controlled ring-opening reactions. Additionally, the sulfonate group enhances the compound's stability in aqueous environments, making it suitable for applications in aqueous media.

Recent Research Findings: In a groundbreaking study published in *Journal of Organic Chemistry*, researchers explored the use of 1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate as a precursor for synthesizing complex bicyclic structures. The study revealed that this compound can undergo tandem ring-opening and cyclization reactions under mild conditions, leading to the formation of highly functionalized molecules with potential applications in drug discovery.

Furthermore, a team of chemists from Stanford University reported on the use of this compound in developing novel catalysts for olefin metathesis reactions. The strained ring system in 1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate was found to significantly enhance the catalytic activity and selectivity of transition metal catalysts, paving the way for more efficient industrial processes.

Environmental Considerations: As industries increasingly prioritize sustainability, understanding the environmental impact of compounds like 1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate becomes crucial. Recent eco-toxicological studies have shown that this compound exhibits low toxicity to aquatic organisms when used within recommended limits, making it a safer alternative in certain industrial applications.

In conclusion, 1-Cyclopropylcyclobutyl 4-methylbenzene-1-sulfonate (CAS No. 2757951-30-5) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthetic methodologies, position it as a key player in future innovations within organic chemistry and materials science.